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Compound of Interest

Compound Name: 1-(1-Cyclohexen-1-yl)ethanol

Cat. No.: B12042806

Get Quote

Executive Summary
1-(1-Cyclohexen-1-yl)ethanol (CAS: 3197-68-0) is a secondary allylic alcohol used primarily

as a chemical intermediate in organic synthesis and fragrance chemistry.[1][2] Its nomenclature

in literature is frequently inconsistent, leading to confusion with its saturated analog (1-

cyclohexylethanol) or structural isomers.[1]

This guide provides a definitive reference for identifying, naming, and synthesizing this

compound, ensuring researchers select the correct reagent for drug development and fine

chemical applications.

Part 1: Nomenclature & Synonyms[1][3]
Precision in nomenclature is critical for this compound due to the high density of structural

isomers in the C₈H₁₄O chemical space. The following table categorizes valid synonyms,

database identifiers, and common misnomers.

Synonym Mapping Table
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Category
Synonym /
Identifier

Status Notes

Systematic (IUPAC)
1-(1-Cyclohexen-1-

yl)ethanol
Primary

The most precise

structural name.[1]

Alternative Systematic
-Methyl-1-

cyclohexene-1-

methanol

Valid

Older nomenclature

treating the ethanol

chain as a substituted

methanol.[1]

Common / Trade
1-(1-

Cyclohexenyl)ethanol
Valid

Widely used in vendor

catalogs (e.g., Sigma-

Aldrich).[1]

Database ID CAS 3197-68-0 Definitive

Unique identifier for

the specific 1-en-1-yl

isomer.

Ambiguous /

Misnomer

2-(1-

Cyclohexenyl)ethanol
Invalid

Often appears in

aggregated

databases; chemically

implies a primary

alcohol (–CH₂CH₂OH)

rather than the correct

secondary alcohol.[1]

Related Analog 1-Cyclohexylethanol Distinct

The saturated analog

(CAS 1193-81-3).[1]

Do not confuse.

Nomenclature Logic Diagram
The following diagram illustrates the decision logic for naming this compound to avoid

confusion with isomers.
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C8H14O Alcohol Is the ring unsaturated?

Position of Double Bond?Yes (Cyclohexenyl)

1-Cyclohexylethanol
(CAS 1193-81-3)

No (Cyclohexyl)

1-(1-Cyclohexen-1-yl)ethanol
(CAS 3197-68-0)1-Position (Vinyl)

Isomers (e.g., 2-yl, 3-yl)

Other Positions

Substituent Type

Alpha-methyl...Methanol Root

1-...ethanol

Ethanol Root
Naming Convention

Click to download full resolution via product page

Caption: Decision tree for distinguishing 1-(1-Cyclohexen-1-yl)ethanol from close structural

relatives.

Part 2: Structural Specifications & Properties[1]
Chemical Structure
The molecule features a cyclohexene ring with a hydroxyethyl group attached directly to the

alkene carbon (C1). This allylic position makes the alcohol reactive and susceptible to

rearrangement under acidic conditions.

Formula: C₈H₁₄O[1]

Molecular Weight: 126.20 g/mol [1][2][3]

Chirality: The molecule has one chiral center at the alcohol carbon (

-carbon).[1] Commercial preparations are typically racemic (

).

Physical State: Commercially supplied as a solid or low-melting waxy solid.[1]

Note: This distinguishes it from the saturated analog, 1-cyclohexylethanol, which is a liquid

at room temperature (BP ~189°C).[1]

Key Physical Properties
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Property Value Source

Form Solid / Waxy Solid Sigma-Aldrich [1]

Boiling Point
N/A (Solid) / ~85-88°C @

22mmHg (Ketone Precursor)
NIST [2]

Solubility
Soluble in alcohols, ethers;

insoluble in water.[1]
Estimated

Part 3: Synthesis & Experimental Protocols
The most reliable route to 1-(1-Cyclohexen-1-yl)ethanol is the reduction of 1-

acetylcyclohexene.[1] This method ensures the double bond remains in the thermodynamically

stable 1-position.[1]

Synthesis Workflow Diagram

1-Acetylcyclohexene
(CAS 932-66-1)

Alkoxide Intermediate

Reduction (1,2-addition)

NaBH4 / MeOH
(0°C to RT)

1-(1-Cyclohexen-1-yl)ethanol
(Racemic)

Acidic Workup (NH4Cl)

Click to download full resolution via product page

Caption: Synthetic pathway via hydride reduction of the conjugated ketone.

Detailed Protocol: Reduction of 1-Acetylcyclohexene
Objective: Selective 1,2-reduction of the ketone to the allylic alcohol without reducing the

alkene.[1]

Reagents:

1-Acetylcyclohexene (1.0 eq)[1][4][5]

Sodium Borohydride (NaBH₄) (0.4–0.6 eq)
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Methanol (Solvent)[6][7]

Cerium(III) Chloride (CeCl₃·7H₂O) (Optional: Luche conditions for higher selectivity)

Procedure:

Preparation: Dissolve 1-acetylcyclohexene (e.g., 10 mmol) in Methanol (20 mL) in a round-

bottom flask. Cool the solution to 0°C using an ice bath.

Addition: Slowly add NaBH₄ (typically 0.4–0.6 equivalents to account for hydride

stoichiometry) in small portions over 15 minutes.

Expert Insight: While NaBH₄ alone is usually sufficient, adding CeCl₃ (1.0 eq) creates

Luche reduction conditions, which accelerates 1,2-reduction and suppresses potential

conjugate addition (reduction of the C=C bond).

Reaction: Stir at 0°C for 30 minutes, then allow to warm to room temperature. Monitor by

TLC (silica gel, Hexane:EtOAc) until the starting ketone disappears.

Workup: Quench the reaction with saturated aqueous Ammonium Chloride (NH₄Cl). Extract

with Diethyl Ether or Dichloromethane (3x).

Purification: Wash combined organic layers with brine, dry over anhydrous MgSO₄, and

concentrate in vacuo. The product is typically pure enough for use, or can be

recrystallized/distilled if necessary.

Part 4: Applications & Relevance[1]
Organic Synthesis Intermediate
The compound serves as a versatile "building block" for:

Allylic Rearrangements: Under acidic conditions, the hydroxyl group can migrate, or the

double bond can shift, allowing access to functionalized cyclohexane derivatives.

Diels-Alder Reactions: The cyclohexene ring can participate in further cycloadditions if

functionalized.[1]
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Fragrance Chemistry
While the saturated analog (1-cyclohexylethanol) is a known fragrance ingredient ("Muguet"

type odor), 1-(1-cyclohexen-1-yl)ethanol is often used as a precursor to synthesize complex

terpene-like fragrance molecules.[1] Its own odor profile is described as weak or solvent-like

compared to its esters.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Synonyms & Identification of 1-(1-
Cyclohexen-1-yl)ethanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12042806/docs#technical-guide-synonyms-
identification-of-1-1-cyclohexen-1-yl-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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